Cas no 1104083-23-9 (Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate
• CAS No: 1104083-23-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD16037112
• CID: 827881
• PubChem ID: 54751705
• Update Time: 2025-05-25

Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-hydroxy-3-methylazetidine-1-carboxylate
• 1-AZETIDINECARBOXYLIC ACID,3-HYDROXY-3-METHYL-,1,1-DIMETHYLETHYL ESTER
• 1-Boc-3-hydroxy-3-methylazetidine
• 3-Hydroxy-3-methyl-azetidine-1-carboxylic acid benzyl ester
• 3-Hydroxy-3-methyl-azetidine-1-carboxylic acid tert-butyl ester
• 1,1-dimethylethyl 3-hydroxy-3-methyl-1-azetidinecarboxylate
• 3-hydroxy-3-methylazetidine-1-carboxylic acid tert-butyl ester
• AK110047
• AM802924
• BD228779
• KB-260467
• PB18150
• SureCN2280402
• 1-AZETIDINECARBOXYLIC ACID, 3-HYDROXY-3-METHYL-,1,1-DIMETHYLETHYL ESTER
• AMOT0388
• DBJZEDYSQQXOOF-UHFFFAOYSA-N
• N-Boc-3-Hydroxy-3-methylazetidine
• ST1010014
• AB0
• AB0068690
• Z3883
• Z1255452322
• F8881-6254
• DS-4509
• SY042113
• AKOS014316246
• 1104083-23-9
• CS-W022996
• DTXSID50716462
• DB-372059
• SCHEMBL2280402
• EN300-99594
• tert-Butyl3-hydroxy-3-methylazetidine-1-carboxylate
• MFCD16037112
• LCZC3893
• Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate

• MDL： MFCD16037112
• Inchi： 1S/C9H17NO3/c1-8(2,3)13-7(11)10-5-9(4,12)6-10/h12H,5-6H2,1-4H3
• InChI Key： DBJZEDYSQQXOOF-UHFFFAOYSA-N
• SMILES： OC1(C)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 187.121
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 0.5

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.137
• Melting Point: No data available
• Boiling Point: 257 ºC
• Flash Point: 110 ºC
• PSA: 49.77000
• LogP: 0.92600
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate

Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate: A Comprehensive Overview

Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate, also known by its CAS number 1104083-23-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug delivery systems and polymer synthesis. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, making it a valuable asset in modern chemical research.

The structure of Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate consists of a four-membered azetidine ring, which is a saturated cyclic amine. The ring is substituted with a hydroxyl group and a methyl group at the third position, along with a tert-butyl ester group at the first position. This configuration imparts the compound with unique physicochemical properties, including high stability and solubility in organic solvents. These attributes make it an ideal candidate for use in various chemical reactions, particularly those requiring precise control over reaction conditions.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically enriched samples, which are crucial for studying the compound's stereochemical properties. Such studies have revealed that the spatial arrangement of substituents on the azetidine ring significantly influences the compound's reactivity and biological activity.

In terms of applications, Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate has been explored as a building block for constructing complex molecular architectures. For instance, it has been used as an intermediate in the synthesis of peptide analogs and bioisosteres, which are essential components in drug discovery programs. Its ability to undergo various transformations, such as nucleophilic substitution and elimination reactions, further enhances its utility in organic synthesis.

Moreover, recent studies have focused on the potential of Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate as a precursor for developing advanced materials. By incorporating this compound into polymer backbones, researchers have demonstrated its ability to impart unique mechanical and thermal properties to the resulting materials. These findings open up new avenues for its application in fields such as biomaterials science and nanotechnology.

The toxicity profile of Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate has also been investigated to assess its safety for industrial and biomedical applications. Preliminary studies indicate that the compound exhibits low toxicity under standard experimental conditions, making it suitable for use in environments where human exposure is a concern.

In conclusion, Tert-butyl 3-hydroxy-3-methylazetidine-1-carboxylate (CAS No: 1104083-23-9) is a versatile compound with a wide range of applications in organic chemistry and materials science. Its unique structure, coupled with recent advancements in synthetic methodologies, positions it as a valuable tool for researchers seeking to develop innovative solutions across diverse disciplines.